4-{[(E)-(2,4-dihydroxyphenyl)methylidene]amino}-2-(3,4-dimethoxyphenethyl)-1-isoindolinone

• IUPAC Name: 4-[(2,4-dihydroxyphenyl)methylideneamino]-2-[2-(3,4-dimethoxyphenyl)ethyl]-3H-isoindol-1-one
• InChI: InChI=1S/C25H24N2O5/c1-31-23-9-6-16(12-24(23)32-2)10-11-27-15-20-19(25(27)30)4-3-5-21(20)26-14-17-7-8-18(28)13-22(17)29/h3-9,12-14,28-29H,10-11,15H2,1-2H3
• InChI Key: WJIBKMPFGBUXDG-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CCN2CC3=C(C2=O)C=CC=C3N=CC4=C(C=C(C=C4)O)O)OC
• Molecular Formula: C25H24N2O5
• Molecular Weight: 432.5 g/mol

Description

4-{[(E)-(2,4-dihydroxyphenyl)methylidene]amino}-2-(3,4-dimethoxyphenethyl)-1-isoindolinone is a useful research compound. Its molecular formula is C25H24N2O5 and its molecular weight is 432.476. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

Isoindolinone derivatives are synthesized through various chemical reactions, offering a platform for studying their chemical properties and reactivity. The synthesis involves reactions such as Mannich base formation, Schiff base formation, and cyclization processes, leading to a range of compounds with potential biological activities. These synthetic routes provide insights into the chemical versatility and potential for modification of isoindolinone derivatives to enhance their biological efficacy (Bektaş et al., 2007; Varga et al., 2018).

Biological Activities

• Antimicrobial Activity : Some isoindolinone derivatives demonstrate antimicrobial properties against various microorganisms, suggesting their potential as therapeutic agents in treating infectious diseases (Bektaş et al., 2007).
• Anti-inflammatory and Analgesic Activities : Certain derivatives exhibit promising anti-inflammatory and analgesic effects, indicating their usefulness in developing new pain management and anti-inflammatory drugs (Sujith et al., 2009).
• Antineoplastic Activity : Research into isoindolinone derivatives also encompasses their antineoplastic potential, offering avenues for cancer treatment strategies (Arul & Smith, 2016).

Therapeutic Potential and Drug Development

The diverse biological activities of isoindolinone derivatives underscore their therapeutic potential. Their applications in drug development are vast, ranging from antimicrobial and anti-inflammatory agents to potential anticancer therapies. The ongoing synthesis and biological evaluation of these compounds contribute to the medicinal chemistry field, paving the way for new therapeutic drugs (Upadhyay et al., 2020; Park et al., 2002).